Cas no 2138531-99-2 (2-butyl-5-methylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 2-butyl-5-methylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138531-99-2
• MF: C₁₂H₁₅ClN₂O₂S
• MW: 286.777700662613
• CID: 5786865
• PubChem ID: 165963564
• Update Time: 2025-05-26

2-butyl-5-methylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1197516
• 2-butyl-5-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride
• 2138531-99-2
• 2-butyl-5-methylimidazo1,2-apyridine-3-sulfonyl chloride

• Inchi： 1S/C12H15ClN2O2S/c1-3-4-7-10-12(18(13,16)17)15-9(2)6-5-8-11(15)14-10/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： RHVGXHXMLUOATI-UHFFFAOYSA-N
• SMILES： ClS(C1=C(CCCC)N=C2C=CC=C(C)N12)(=O)=O

Computed Properties

• Exact Mass: 286.0542766g/mol
• Monoisotopic Mass: 286.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-butyl-5-methylimidazo1,2-apyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Butyl-5-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138531-99-2)

2-Butyl-5-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138531-99-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules. Its unique imidazo[1,2-a]pyridine scaffold has garnered significant attention due to its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

The compound’s structural features, including the sulfonyl chloride functional group, make it highly reactive, enabling efficient derivatization for the development of novel therapeutics. Researchers are increasingly exploring its use in high-throughput screening (HTS) and combinatorial chemistry, aligning with the growing demand for fragment-based drug design (FBDD). These methodologies are frequently searched in academic and industrial settings, reflecting the compound’s relevance in cutting-edge research.

In addition to its pharmaceutical applications, 2-butyl-5-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is also investigated for its potential in agrochemical innovation. The imidazo[1,2-a]pyridine core is known to exhibit herbicidal and insecticidal properties, making it a candidate for developing next-generation crop protection agents. This aligns with the global focus on sustainable agriculture and green chemistry, topics frequently queried in scientific databases and AI-driven search platforms.

From a synthetic perspective, the compound’s CAS No. 2138531-99-2 serves as a critical identifier for researchers sourcing high-purity reagents. Its stability under controlled conditions and compatibility with microwave-assisted synthesis techniques further enhance its utility in modern labs. These attributes are often highlighted in user searches related to time-efficient chemical synthesis and reaction optimization, underscoring its practical importance.

Quality control and analytical characterization of 2-butyl-5-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride are essential for ensuring reproducibility in research. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed. These methods are frequently searched by chemists seeking reliable protocols for compound validation, reflecting the compound’s role in rigorous scientific workflows.

In summary, 2-butyl-5-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138531-99-2) represents a versatile building block in both pharmaceutical and agrochemical research. Its alignment with trending topics like GPCR-targeted drugs, sustainable agrochemicals, and advanced synthesis techniques ensures its continued relevance in scientific literature and industrial applications. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and material innovation.